2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide]

• IUPAC Name: 2-[[5-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C22H24N4O2S3/c1-3-15-5-9-17(10-6-15)23-19(27)13-29-21-25-26-22(31-21)30-14-20(28)24-18-11-7-16(4-2)8-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: UPQHGUFTKMHFMD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)CC
• Molecular Formula: C22H24N4O2S3
• Molecular Weight: 472.7 g/mol

Description

2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a member of the thiadiazole family, which is known for its diverse range of biological and pharmacological activities.

Scientific Research Applications

2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of medicine. It has been reported to exhibit significant antimicrobial, antifungal, and antiviral activities. Additionally, it has shown potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, leading to the observed biological and pharmacological activities.
Biochemical and Physiological Effects:
Studies have shown that 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] has a wide range of biochemical and physiological effects. It has been reported to exhibit significant antioxidant activity, which may be beneficial in the treatment of various oxidative stress-related diseases. Additionally, it has been shown to have a positive effect on lipid metabolism, which may be useful in the treatment of hyperlipidemia.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] in lab experiments is its relatively low toxicity. It has been reported to have a low cytotoxicity, making it a safe compound for use in cell culture studies. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide]. One of the most important areas of research is in the development of new synthetic methods for this compound, which may lead to better yields and purity. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its potential therapeutic targets. Finally, more research is needed to explore the potential applications of this compound in various scientific fields, including medicine, agriculture, and materials science.
In conclusion, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis[N-(4-ethylphenyl)acetamide] is a unique and promising chemical compound that has gained significant attention in scientific research. Its diverse range of biological and pharmacological activities make it a potential candidate for the development of new drugs and therapies. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in various scientific fields.